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Compound of Interest

Compound Name: Direct Yellow 96

Cat. No.: B1166392 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Disclaimer: The primary and validated application of Direct Yellow 96 in biological imaging is for

staining the cell walls of fungi and plants. Its use in live-cell imaging of mammalian cells is not

well-documented. The protocols and information provided herein for mammalian cells are

intended as a starting point for investigational use and will require optimization and validation,

including cytotoxicity assessment.

Introduction
Direct Yellow 96, also known by its synonym Solophenyl Flavine 7GFE 500, is a fluorescent

dye traditionally used in the textile industry.[1] In recent years, it has been identified as a

valuable tool for visualizing fungal cell walls due to its ability to bind to chitin.[2] It serves as an

effective alternative to other cell wall stains like Calcofluor White M2R, offering good

photostability.[2][3][4] The dye emits in the blue-green region of the spectrum, making it

compatible with common fluorescence microscopy setups.[3] While its application in live

mammalian cell imaging is largely unexplored, its fluorescent properties suggest potential for

investigational studies.

Physicochemical and Fluorescent Properties
A summary of the key properties of Direct Yellow 96 is provided in the table below. This data is

essential for designing imaging experiments, including selecting appropriate filter sets and
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laser lines.

Property Value Reference

Synonyms
Solophenyl Flavine 7GFE 500,

C.I. 24890

CAS Number 61725-08-4

Molecular Formula C₃₉H₃₄N₁₀O₁₃S₄ [5]

Molecular Weight 979.01 g/mol [5]

Excitation Maximum (λex) ~391 nm [6]

Emission Maximum (λem) ~491 nm [6]

Recommended Excitation

Laser
405 nm [6]

Appearance Yellow to Orange Powder [5]

Solubility Water Soluble [1]

Key Applications
Established Application: Staining of Fungal Cell Walls
Direct Yellow 96 is a reliable stain for visualizing the chitin-rich cell walls of fungi.[2] It is

compatible with live fungal cells and exhibits greater photostability compared to Calcofluor

White M2R.[2][4] This makes it suitable for time-lapse imaging of fungal growth and

morphogenesis.

Experimental Workflow: Fungal Cell Wall Staining
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Prepare Fungal Culture

Incubate with Direct Yellow 96 Staining Solution

Wash to Remove Excess Dye

Image using Fluorescence Microscopy
(Ex: ~391 nm, Em: ~491 nm)
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Hypothesis:
Direct Yellow 96 can be used for

live mammalian cell imaging

Concentration Optimization Incubation Time Optimization

Cytotoxicity Assessment
(e.g., MTT, Live/Dead Assay)

Photostability Assessment

If non-toxic

Subcellular Localization Analysis
(Co-staining with organelle markers)

Validated for Specific Application

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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